4-formylphenyl 2-(acetylamino)-2-deoxyhexopyranoside

• IUPAC Name: N-[2-(4-formylphenoxy)-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• InChI: InChI=1S/C15H19NO7/c1-8(19)16-12-14(21)13(20)11(7-18)23-15(12)22-10-4-2-9(6-17)3-5-10/h2-6,11-15,18,20-21H,7H2,1H3,(H,16,19)
• InChI Key: MWTICEOAAHFYLT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC2=CC=C(C=C2)C=O)CO)O)O
• Molecular Formula: C15H19NO7
• Molecular Weight: 325.31 g/mol

Description

4-Formylphenyl 2-(acetylamino)-2-deoxyhexopyranoside is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical and physiological research. This compound is commonly referred to as FAPH, and it is a derivative of N-acetylglucosamine.

Mechanism of Action

FAPH inhibits the activity of N-glycosidases by binding to the active site of the enzyme. This binding prevents the enzyme from hydrolyzing the glycosidic bond in glycoproteins, which results in the accumulation of incompletely degraded glycoproteins in the cell.
Biochemical and Physiological Effects:
FAPH has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that FAPH can induce cell death in various cancer cell lines. Additionally, FAPH has been shown to inhibit the growth of bacteria, including Streptococcus pneumoniae.

Advantages and Limitations for Lab Experiments

One advantage of using FAPH in lab experiments is its ability to inhibit the activity of N-glycosidases, which can be useful in the study of glycosylation. However, one limitation of using FAPH is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research involving FAPH. One area of interest is the development of FAPH-based inhibitors for the treatment of bacterial infections. Additionally, further studies are needed to determine the potential of FAPH as a therapeutic agent for the treatment of cancer. Finally, the use of FAPH in the study of glycosylation and carbohydrate chemistry is an area that warrants further investigation.
In conclusion, FAPH is a chemical compound that has shown potential in various scientific research applications. Its ability to inhibit the activity of N-glycosidases and induce cell death in cancer cell lines make it a promising compound for further investigation. However, its potential toxicity and limitations in lab experiments must be carefully considered.

Scientific Research Applications

FAPH has been used in various scientific research applications, including the study of glycosylation and carbohydrate chemistry. This compound has been shown to inhibit the activity of N-glycosidases, which are enzymes that play a crucial role in the degradation of glycoproteins. Additionally, FAPH has been used as a substrate for the detection of glycosidase activity.